Cas no 1804074-06-3 (5-(3-Ethoxy-3-oxopropyl)-2-(methylthio)mandelic acid)

• Product Name: 5-(3-Ethoxy-3-oxopropyl)-2-(methylthio)mandelic acid
• CAS No: 1804074-06-3
• MF: C₁₄H₁₈O₅S
• MW: 298.354723453522
• CID: 4940101
• Update Time: 2025-07-17

5-(3-Ethoxy-3-oxopropyl)-2-(methylthio)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Ethoxy-3-oxopropyl)-2-(methylthio)mandelic acid

• Inchi： 1S/C14H18O5S/c1-3-19-12(15)7-5-9-4-6-11(20-2)10(8-9)13(16)14(17)18/h4,6,8,13,16H,3,5,7H2,1-2H3,(H,17,18)
• InChI Key： UFOOBHKPQXOFPX-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1C(C(=O)O)O)CCC(=O)OCC

Computed Properties

• Exact Mass: 298.08749484 g/mol
• Monoisotopic Mass: 298.08749484 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 109
• Molecular Weight: 298.36

Additional information on 5-(3-Ethoxy-3-oxopropyl)-2-(methylthio)mandelic acid

Introduction to 5-(3-Ethoxy-3-oxopropyl)-2-(methylthio)mandelic Acid (CAS No. 1804074-06-3)

5-(3-Ethoxy-3-oxopropyl)-2-(methylthio)mandelic acid, a compound with the chemical identifier CAS No. 1804074-06-3, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The presence of multiple functional groups, including an ester moiety and a thioether group, makes it a versatile intermediate for the synthesis of more complex molecules.

The structural motif of 5-(3-Ethoxy-3-oxopropyl)-2-(methylthio)mandelic acid is particularly noteworthy for its utility in constructing biologically active scaffolds. The ethoxy and oxopropyl substituents contribute to the compound's reactivity, enabling various transformations that are essential for medicinal chemistry applications. For instance, the ester group can be hydrolyzed or transesterified, while the thioether moiety can participate in nucleophilic substitution reactions, providing chemists with a broad palette of synthetic possibilities.

In recent years, there has been a growing interest in the development of novel compounds that exhibit enhanced pharmacological properties. 5-(3-Ethoxy-3-oxopropyl)-2-(methylthio)mandelic acid has been explored as a precursor in the synthesis of potential therapeutic agents. Its structural features suggest that it could be incorporated into molecules targeting various biological pathways, including those involved in inflammation, metabolism, and neurodegeneration. Preliminary studies have highlighted its role in the synthesis of analogs with improved solubility and bioavailability, which are critical factors for drug efficacy.

The compound's relevance is further underscored by its potential use in combinatorial chemistry and high-throughput screening (HTS) platforms. These approaches rely on large libraries of diverse compounds to identify lead candidates for drug discovery. The structural complexity of 5-(3-Ethoxy-3-oxopropyl)-2-(methylthio)mandelic acid makes it an attractive building block for generating such libraries. By systematically varying its functional groups or substituents, researchers can create a wide range of derivatives with tailored properties.

Advances in synthetic methodologies have also contributed to the growing interest in this compound. Modern techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, have enabled more efficient and selective preparations of complex molecules like 5-(3-Ethoxy-3-oxopropyl)-2-(methylthio)mandelic acid. These methods not only improve yield but also minimize unwanted byproducts, making the compound more accessible for industrial applications.

The pharmaceutical industry has been particularly keen on exploring derivatives of mandelic acid due to their established biological activity. Mandelic acid itself has been used in the treatment of infections and as an intermediate in the synthesis of antibiotics. The introduction of additional functional groups into this scaffold can lead to compounds with enhanced therapeutic profiles. For example, modifications at the C5 position can influence metabolic stability, while changes at the C2 position can affect binding affinity to biological targets.

Recent research has also focused on the environmental and computational aspects of working with such compounds. Sustainable chemistry principles are being increasingly adopted to minimize waste and reduce energy consumption during synthesis. Computational tools are being employed to predict reaction outcomes and optimize synthetic routes before experimental work begins. These advancements not only make the process more efficient but also align with global efforts to promote green chemistry practices.

In conclusion, 5-(3-Ethoxy-3-oxopropyl)-2-(methylthio)mandelic acid (CAS No. 1804074-06-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in the future of medicinal chemistry.